1-(1-(4-Chlorophenyl)cyclobutyl)ethanamine
Overview
Description
Scientific Research Applications
Synthesis and Characterization
1-(1-(4-Chlorophenyl)cyclobutyl)ethanamine is a compound of interest in synthetic chemistry for its potential in creating novel chemical structures. For instance, it serves as a precursor in the synthesis of chalcones with N-substituted ethanamine tails. These chalcones were synthesized through aldol condensation reactions, followed by various spectral and X-ray diffraction studies to elucidate their structures. Such compounds have shown antiamoebic activity, indicating potential medicinal applications (Zaidi et al., 2015).
Antimicrobial Activity
The compound also serves as a building block for creating heterocyclic compounds, which are crucial in pharmaceutical industry and drug research. Research on derivatives of this compound includes exploring their synthesis and antimicrobial activity, particularly those synthesized from 4-chlorophenol, a known active pharmaceutical ingredient. The synthesized compounds have been tested for their efficacy against both gram-positive and gram-negative bacteria, highlighting their potential in developing new antimicrobial agents (Wanjari, 2020).
Environmental Remediation
Additionally, the compound's derivatives, such as chlorophenols, have been studied for environmental remediation purposes. For example, insoluble copolymers containing β-cyclodextrin and polyamidoamine units demonstrated high sorption amounts towards chlorophenols from aqueous solutions, suggesting the potential of these materials in water purification technologies (Li et al., 2012).
Drug Development
Furthermore, the synthesis of sibutramine, a cyclobutylalkylamine useful in treating obesity, and its major human metabolites involves key steps including tandem Grignard–reduction reactions on 1-(4-chlorophenyl)cyclobutanecarbonitrile, showcasing the compound's significance in medicinal chemistry and drug development (Jeffery et al., 1996).
Mechanism of Action
Target of Action
The primary targets of 1-(1-(4-Chlorophenyl)cyclobutyl)ethanamine are currently unknown . This compound is a unique chemical provided to early discovery researchers .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of this compound is currently unknown .
Properties
IUPAC Name |
1-[1-(4-chlorophenyl)cyclobutyl]ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN/c1-9(14)12(7-2-8-12)10-3-5-11(13)6-4-10/h3-6,9H,2,7-8,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRJQECFROQSHGI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1(CCC1)C2=CC=C(C=C2)Cl)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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